Cas no 612532-52-2 (3-Amino-3-(4-fluorophenyl)propan-1-ol)

• Product Name: 3-Amino-3-(4-fluorophenyl)propan-1-ol
• CAS No: 612532-52-2
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD03412718
• CID: 859978
• PubChem ID: 22115252
• Update Time: 2025-10-31

3-Amino-3-(4-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-fluorophenyl)propan-1-ol
• 3-(4-fluorophenyl)-DL-beta-alaninol
• 3-AMINO-3-(4-FLUOROPHENYL)-1-PROPANOL
• (S)-2-amino-3-(4-fluorophenyl)propan-1-ol
• 3-amino-3-(4-fluoro-phenyl)-propan-1-ol
• DL-?(4-Fluorophenyl)alaninol
• DL-?-(4-Fluorophenyl)alaninol
• dl-beta-(4-fluorophenyl)alaninol
• (3R)-3-amino-3-(4-fluorophenyl)propan-1-ol
• DL- -(4-Fluorophenyl)alaninol
• CCJPLYPJQZYBLI-UHFFFAOYSA-N
• AB14430
• SY015503
• ST2417447
• AB0025810
• FT-
• 612532-52-2
• SCHEMBL971562
• MFCD03412718
• DS-1004
• (S)-3-Amino-3-(4-fluorophenyl)-1-propanol
• SB44823
• DTXSID80622542
• SY129264
• AKOS011675009
• MFCD07773065
• AB88527
• EN300-69953
• CHEMBL4562590
• 3-amino-3-(4-fluoro-phenyl)-propan-1-ol, AldrichCPR
• DB-072918
• Z979743658
• CS-W003057
• DB-016857

• MDL： MFCD03412718
• Inchi： 1S/C9H12FNO/c10-8-3-1-7(2-4-8)9(11)5-6-12/h1-4,9,12H,5-6,11H2
• InChI Key： CCJPLYPJQZYBLI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCO)N

Computed Properties

• Exact Mass: 169.09000
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Flash Point: 133.3℃
• PSA: 46.25000
• LogP: 1.90820

3-Amino-3-(4-fluorophenyl)propan-1-ol Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P273
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Amino-3-(4-fluorophenyl)propan-1-ol

Comprehensive Overview of 3-Amino-3-(4-fluorophenyl)propan-1-ol (CAS No. 612532-52-2)

3-Amino-3-(4-fluorophenyl)propan-1-ol (CAS No. 612532-52-2) is a fluorinated organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its amino and hydroxyl functional groups attached to a propanol backbone, is a versatile intermediate in the synthesis of bioactive molecules. Its 4-fluorophenyl moiety enhances its utility in drug discovery, particularly in the development of CNS-targeting agents and enzyme inhibitors. Researchers are increasingly exploring its potential due to its unique structural features and compatibility with modern synthetic methodologies.

The growing interest in fluorinated compounds like 3-Amino-3-(4-fluorophenyl)propan-1-ol stems from their enhanced metabolic stability and bioavailability, which are critical in medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of such building blocks. Searches for "fluorophenyl derivatives in drug design" or "CAS 612532-52-2 applications" reflect the compound's relevance in cutting-edge research. Additionally, its role in peptide mimetics and small-molecule therapeutics aligns with the demand for novel treatments for neurological disorders and chronic diseases.

From a synthetic perspective, 3-Amino-3-(4-fluorophenyl)propan-1-ol offers a balance of reactivity and stability, making it suitable for multistep organic synthesis. Its chiral center allows for enantioselective transformations, a feature highly valued in asymmetric catalysis. Laboratories often employ this compound to develop protease inhibitors or GPCR modulators, addressing hot topics like "targeted cancer therapies" and "precision medicine." The compound's HPLC purity and scalable production further contribute to its industrial appeal.

Environmental and regulatory considerations also play a role in the adoption of 3-Amino-3-(4-fluorophenyl)propan-1-ol. With increasing scrutiny on green chemistry, researchers are optimizing its synthesis to minimize waste and energy consumption. Queries such as "sustainable synthesis of fluorinated amines" underscore this shift. Moreover, its compatibility with biocatalysis and flow chemistry positions it as a future-proof intermediate in pharmaceutical manufacturing.

In summary, 3-Amino-3-(4-fluorophenyl)propan-1-ol (CAS No. 612532-52-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural elegance, combined with broad applicability, ensures its continued prominence in both academic and industrial settings. As the scientific community prioritizes molecular diversity and efficient synthesis, this compound will remain a cornerstone in the quest for next-generation therapeutics.